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Compound of Interest

Compound Name: CP-346086

Cat. No.: B15613185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-346086 is a potent and selective inhibitor of the Microsomal Triglyceride Transfer Protein

(MTP).[1] MTP plays a crucial role in the assembly and secretion of apolipoprotein B (apoB)-

containing lipoproteins, such as very-low-density lipoprotein (VLDL) in the liver and

chylomicrons in the intestine. By inhibiting MTP, CP-346086 effectively reduces the secretion of

these lipoproteins, leading to a significant decrease in plasma levels of triglycerides and

cholesterol.[1] These characteristics make CP-346086 a valuable tool for studying lipid

metabolism and for the preclinical evaluation of MTP inhibition as a therapeutic strategy for

hyperlipidemia.

This document provides detailed application notes and protocols for the use of CP-346086 in

rodent models, based on established research.

Mechanism of Action
CP-346086 exerts its lipid-lowering effects by binding to MTP and inhibiting its lipid transfer

activity. This disruption of lipoprotein synthesis leads to a reduction in the secretion of

triglycerides and cholesterol into the circulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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